N-Isopropylpyrrolidin-3-amine
Overview
Description
Synthesis Analysis
The synthesis of pyrrolidine derivatives, which “N-Isopropylpyrrolidin-3-amine” is likely a part of, has been discussed in various studies . The synthetic strategies used are often based on ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings .Scientific Research Applications
Stereo-selective Synthesis : A study by Fleck et al. (2003) in "The Journal of Organic Chemistry" developed a stereo-selective process for preparing a related compound, N-methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine, demonstrating the utility of N-Isopropylpyrrolidin-3-amine in complex organic synthesis processes (Fleck et al., 2003).
Catalytic Activity in Transaminase-Catalyzed Reactions : Dawood et al. (2018) in "ChemCatChem" revealed that the catalytic activity of isopropylamine can be enhanced in transaminase-catalyzed reactions through specific reaction and enzyme engineering, indicating its potential in biocatalysis (Dawood et al., 2018).
Amination Procedure for Pyridines : Londregan et al. (2010) in "Organic Letters" described a one-pot amination procedure using various amines, including this compound, for effective substrate activation in the synthesis of 2-aminopyridines, highlighting its role in the efficient synthesis of heterocyclic compounds (Londregan et al., 2010).
Convertible Isocyanides in Peptidomimetic Design : A study by Hollanders et al. (2021) in "Chemical Communications" showed that 3-substituted 2-isocyanopyridines, including those derived from this compound, are valuable in peptidomimetic design, enabling the synthesis of sensitive di-/tripeptides (Hollanders et al., 2021).
Photoredox-Catalyzed Deaminative Alkylation : Ashley and Rovis (2020) in the "Journal of the American Chemical Society" presented a method for activating sterically encumbered primary amines, like this compound, through visible light photoredox catalysis, which is significant for generating valuable synthetic targets (Ashley & Rovis, 2020).
Chiroptical Properties in Cyclic Amines : Bettoni and Cellucci (1982) in the "Journal of Heterocyclic Chemistry" examined the chiroptical properties of 3-substituted cyclic amines, including 3-isopropylpyrrolidine, revealing distinct optical characteristics compared to other cyclic amines (Bettoni & Cellucci, 1982).
properties
IUPAC Name |
N-propan-2-ylpyrrolidin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16N2/c1-6(2)9-7-3-4-8-5-7/h6-9H,3-5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUOPYXYKWKCPLR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC1CCNC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90630158 | |
Record name | N-(Propan-2-yl)pyrrolidin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90630158 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1289387-70-7 | |
Record name | N-(Propan-2-yl)pyrrolidin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90630158 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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